4-(2,4-Dimethylphenyl)-2-methoxybenzoic acid, 95%
Overview
Description
4-(2,4-Dimethylphenyl)-2-methoxybenzoic acid, 95% (4-DMP-2-MBA) is a highly pure organic compound that is currently being studied for its potential applications in scientific research. 4-DMP-2-MBA is a white crystalline solid that is insoluble in water but soluble in organic solvents. It is a derivative of benzoic acid and is a member of the phenylmethoxybenzoic acid family of compounds. 4-DMP-2-MBA is a relatively new compound and is currently being studied for its potential applications in scientific research and development.
Mechanism of Action
The mechanism of action of 4-(2,4-Dimethylphenyl)-2-methoxybenzoic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of pro-inflammatory mediators. Inhibition of COX-2 may lead to reduced inflammation, pain, and swelling.
Biochemical and Physiological Effects
4-(2,4-Dimethylphenyl)-2-methoxybenzoic acid, 95% has been found to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of certain cancer cells. In addition, 4-(2,4-Dimethylphenyl)-2-methoxybenzoic acid, 95% has been found to have anti-bacterial, anti-fungal, and anti-viral properties.
Advantages and Limitations for Lab Experiments
4-(2,4-Dimethylphenyl)-2-methoxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is highly pure, which makes it ideal for use in sensitive experiments. It is also relatively inexpensive, which makes it a cost-effective reagent. Additionally, 4-(2,4-Dimethylphenyl)-2-methoxybenzoic acid, 95% is stable and can be stored for extended periods of time.
However, there are some limitations to using 4-(2,4-Dimethylphenyl)-2-methoxybenzoic acid, 95% in laboratory experiments. It is insoluble in water, which can make it difficult to work with. Additionally, it is a relatively new compound, so there is still much to be learned about its properties and potential applications.
Future Directions
Future research on 4-(2,4-Dimethylphenyl)-2-methoxybenzoic acid, 95% should focus on further elucidating its mechanism of action, as well as exploring its potential applications in the pharmaceutical, cosmetic, and food industries. Additionally, further research should be conducted to determine its safety and efficacy in humans. Finally, research should be conducted to determine the optimal dosage and administration for various applications.
Synthesis Methods
4-(2,4-Dimethylphenyl)-2-methoxybenzoic acid, 95% can be synthesized through a multi-step process involving the reaction of 2,4-dimethylphenol and 2-methoxybenzoic acid. The first step is the reaction of 2,4-dimethylphenol with acetic anhydride to form a methyl ester. The methyl ester is then reacted with 2-methoxybenzoic acid to form 4-(2,4-Dimethylphenyl)-2-methoxybenzoic acid, 95%. The reaction is carried out in an inert atmosphere and the product is purified by recrystallization.
Scientific Research Applications
4-(2,4-Dimethylphenyl)-2-methoxybenzoic acid, 95% has a variety of potential applications in scientific research. It is used as a reagent in the synthesis of other compounds, including anti-inflammatory drugs, antibiotics, and anti-cancer agents. It is also used as a catalyst in the polymerization of polyethylene and other polymers. In addition, 4-(2,4-Dimethylphenyl)-2-methoxybenzoic acid, 95% is used as a reagent in the synthesis of other compounds, including surfactants and emulsifiers.
properties
IUPAC Name |
4-(2,4-dimethylphenyl)-2-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O3/c1-10-4-6-13(11(2)8-10)12-5-7-14(16(17)18)15(9-12)19-3/h4-9H,1-3H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMEHAGDJTFRIGM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)O)OC)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90689005 |
Source
|
| Record name | 3-Methoxy-2',4'-dimethyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90689005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
175153-21-6 |
Source
|
| Record name | 3-Methoxy-2′,4′-dimethyl[1,1′-biphenyl]-4-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=175153-21-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methoxy-2',4'-dimethyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90689005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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